Cas no 731826-53-2 (4-CHLORO-3-[(2,6-DIMETHYLMORPHOLIN-4-YL)SULFONYL]BENZOIC ACID)

• Product Name: 4-CHLORO-3-[(2,6-DIMETHYLMORPHOLIN-4-YL)SULFONYL]BENZOIC ACID
• CAS No: 731826-53-2
• MF: C₁₃H₁₆ClNO₅S
• MW: 333.787841796875
• CID: 844025
• PubChem ID: 3851171
• Update Time: 2025-10-23

4-CHLORO-3-[(2,6-DIMETHYLMORPHOLIN-4-YL)SULFONYL]BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-[(2,6-DIMETHYLMORPHOLIN-4-YL)SULFONYL]BENZOIC ACID
• AKOS017264831
• CS-0220937
• EN300-07924
• 4-Chloro-3-((2,6-dimethylmorpholino)sulfonyl)benzoicacid
• 4-chloro-3-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoic acid
• 731826-53-2
• 4-Chloro-3-((2,6-dimethylmorpholino)sulfonyl)benzoic acid
• AKOS000117028
• J-514993
• G35965
• 4-CHLORO-3-(2,6-DIMETHYLMORPHOLIN-4-YLSULFONYL)BENZOIC ACID

• MDL： MFCD04632004
• Inchi： 1S/C13H16ClNO5S/c1-8-6-15(7-9(2)20-8)21(18,19)12-5-10(13(16)17)3-4-11(12)14/h3-5,8-9H,6-7H2,1-2H3,(H,16,17)
• InChI Key： OEQFUZRYEZVPSD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(N1CC(C)OC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 333.0437715g/mol
• Monoisotopic Mass: 333.0437715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.3Ų

Additional information on 4-CHLORO-3-[(2,6-DIMETHYLMORPHOLIN-4-YL)SULFONYL]BENZOIC ACID

4-CHLORO-3-[(2,6-DIMETHYLMORPHOLIN-4-YL)SULFONYL]BENZOIC ACID: A Comprehensive Overview of CAS No. 731826-53-2

4-Chloro-3-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoic acid (CAS No. 731826-53-2) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated benzene ring, a sulfonyl group, and a dimethylmorpholine moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chloro substituent on the benzene ring plays a crucial role in modulating the compound's electronic properties and hydrophobicity, which are essential for its interaction with biological targets. The sulfonyl group, known for its high polarity and strong electron-withdrawing nature, enhances the compound's solubility and stability. The dimethylmorpholine moiety, a cyclic amine with two methyl groups, imparts additional steric and electronic effects that can influence the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 4-chloro-3-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual inhibition mechanism makes it a promising candidate for the development of new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory activity, 4-chloro-3-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in various types of cancer. These findings suggest that 4-chloro-3-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoic acid could be a valuable lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of 4-chloro-3-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoic acid have also been extensively studied. Its high solubility and stability make it suitable for oral administration, which is a significant advantage in drug development. Furthermore, the compound has shown favorable bioavailability and a reasonable half-life in animal models, indicating its potential for clinical translation.

In terms of safety and toxicity, preliminary data suggest that 4-chloro-3-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoic acid exhibits low toxicity at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine optimal dosing regimens.

The synthesis of 4-chloro-3-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoic acid has been optimized using modern synthetic methods to ensure high yield and purity. Key steps in the synthesis include the formation of the sulfonyl chloride intermediate from 3-chlorobenzenesulfonyl chloride and subsequent nucleophilic substitution with 2,6-dimethylmorpholine followed by carboxylation to obtain the final product. These synthetic strategies have been refined to minimize side reactions and improve overall efficiency.

In conclusion, 4-chloro-3-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoic acid (CAS No. 731826-53-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory and anticancer properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.